2-Azabicyclo[3.1.1]heptane-1-carbonitrile

• IUPAC Name: 2-azabicyclo[3.1.1]heptane-1-carbonitrile
• InChI: InChI=1S/C7H10N2/c8-5-7-3-6(4-7)1-2-9-7/h6,9H,1-4H2
• InChI Key: OCKIVYHVBDUEQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2(CC1C2)C#N
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol

Description

“2-Azabicyclo[3.1.1]heptane-1-carbonitrile” is a nitrogen-containing heterocycle. It is a part of the 2-azabicyclo[2.2.1]heptane family, which has been applied as a key synthetic intermediate in several total syntheses. The unique structure of these compounds can make them a challenging scaffold to acquire.

Synthesis Analysis

The synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes has been achieved via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures. Another approach to 3-azabicyclo[3.1.1]heptanes involves the reduction of spirocyclic oxetanyl nitriles.

Scientific Research Applications

Synthesis Techniques and Derivatives

• Synthesis Approach : An improved two-step synthetic approach has been developed for creating 2-alkyl-2-azabicyclo[3.1.1]heptane-1-carbonitriles. This involves a reversible addition of hydrogen cyanide to in situ generated imines, followed by intramolecular nucleophilic substitution. This process yields the bicyclic skeleton with moderate to good yields (De Blieck & Stevens, 2011).
• Photochemical Synthesis : A rapid two-step photochemical synthesis method has been developed for substituted 3-azabicyclo[3.2.0]heptanes, considered valuable building blocks in drug discovery. This method utilizes common chemicals like benzaldehyde, allylamine, and cinnamic acid (Denisenko et al., 2017).
• Asymmetric Preparation Techniques : Methods for the asymmetric preparation of 2-azabicyclo[3.1.0]hexane and 2-azabicyclo[4.1.0]heptane systems have been presented, focusing on the removal of benzyl-type protecting groups attached to the nitrogen atom of these systems (Wolan et al., 2011).

Applications in Medicinal Chemistry

• Building Blocks for Drug Discovery : Bridged bicyclic morpholines, like 3-oxa-6-azabicyclo[3.1.1]heptane, are crucial in medicinal chemistry research. These compounds are important as morpholine isosteres and have similar properties to morpholine (Walker et al., 2012).
• Synthesis of Novel Epibatidine Analogues : The synthesis of novel epibatidine analogues, utilizing 7-azabicyclo[2.2.1]heptane-1-carbonitriles as key intermediates, has been demonstrated. This involves neighboring group participation and nucleophilic substitution to create a range of novel 7-substituted 2-azabicyclo[2.2.1]heptanes (Malpass & White, 2004).

Innovative Synthetic Applications

• Advanced Synthesis of Bicyclic Compounds : The synthesis and reactivity of chiral, nonracemic 1-azabicyclo[4.1.0]heptanes related to azinomycins have been explored, presenting a strategy involving Eschenmoser coupling and subsequent ring closure to form the aziridine ring (Hodgkinson et al., 1998).